Cas no 370843-65-5 ((4,8-Dimethyl-quinolin-2-ylsulfanyl)-acetic acid)

(4,8-Dimethyl-quinolin-2-ylsulfanyl)-acetic acid is a quinoline-derived sulfanyl acetic acid compound with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring a dimethyl-substituted quinoline core linked to a sulfanyl acetic acid moiety, offers versatility as a building block for further functionalization. The compound may serve as an intermediate in the development of biologically active molecules, particularly in medicinal chemistry, where quinoline derivatives are known for their pharmacological properties. Its sulfanyl group enhances reactivity, facilitating selective modifications. The product is characterized by its high purity and stability, making it suitable for precise synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.

(4,8-Dimethyl-quinolin-2-ylsulfanyl)-acetic acid structure

370843-65-5 structure

Product Name:(4,8-Dimethyl-quinolin-2-ylsulfanyl)-acetic acid

CAS No:370843-65-5

MF:C₁₃H₁₃NO₂S

MW:247.3128221035

CID:3074487

PubChem ID:686722

Update Time:2025-06-06

(4,8-Dimethyl-quinolin-2-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

- (4,8-Dimethyl-quinolin-2-ylsulfanyl)-acetic acid
- 2-(4,8-dimethylquinolin-2-yl)sulfanylacetic acid
- 2-[(4,8-DIMETHYL-2-QUINOLYL)SULFANYL]ACETIC ACID
- SR-01000479349
- 2-((4,8-Dimethylquinolin-2-yl)thio)aceticacid
- CS-0358343
- Oprea1_111278
- 370843-65-5
- Oprea1_142997
- STK711562
- EU-0009968
- [(4,8-dimethylquinolin-2-yl)sulfanyl]acetic acid
- SR-01000479349-1
- SB69818
- 2-((4,8-Dimethylquinolin-2-yl)thio)acetic acid
- AKOS002683778
- SCHEMBL3862194
- MDL： MFCD02734702
- Inchi： 1S/C13H13NO2S/c1-8-4-3-5-10-9(2)6-11(14-13(8)10)17-7-12(15)16/h3-6H,7H2,1-2H3,(H,15,16)
- InChI Key： CJPQHSHSXLRYFT-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=CC(C)=C2C=CC=C(C)C2=N1

Computed Properties

Exact Mass: 247.06669983Da
Monoisotopic Mass: 247.06669983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 75.5Å²

(4,8-Dimethyl-quinolin-2-ylsulfanyl)-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027385-1g	4,8-Dimethyl-quinolin-2-ylsulfanyl)-acetic acid	370843-65-5		1g	￡372.00	2022-03-01
Fluorochem	027385-2g	4,8-Dimethyl-quinolin-2-ylsulfanyl)-acetic acid	370843-65-5		2g	￡598.00	2022-03-01
Fluorochem	027385-5g	4,8-Dimethyl-quinolin-2-ylsulfanyl)-acetic acid	370843-65-5		5g	￡1129.00	2022-03-01
Chemenu	CM257407-1g	2-((4,8-Dimethylquinolin-2-yl)thio)acetic acid	370843-65-5	97%	1g	$583	2022-06-11
Chemenu	CM257407-1g	2-((4,8-Dimethylquinolin-2-yl)thio)acetic acid	370843-65-5	97%	1g	$551	2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1429013-1g	2-((4,8-Dimethylquinolin-2-yl)thio)acetic acid	370843-65-5	97%	1g	￥5259.00	2024-05-16